Cas no 821777-10-0 (Benzonitrile, 4-[bis(2-ethoxyethyl)amino]-3-chloro-)

• Product name: Benzonitrile, 4-[bis(2-ethoxyethyl)amino]-3-chloro-
• CAS No: 821777-10-0
• MF: C₁₅H₂₁N₂O₂Cl
• MW: 296.79244
• CID: 697266
• PubChem ID: 68495039

Benzonitrile, 4-[bis(2-ethoxyethyl)amino]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[bis(2-ethoxyethyl)amino]-3-chloro-
• 4-[bis(2-ethoxyethyl)amino]-3-chloroBenzonitrile
• 821777-10-0
• FT-0743176
• AKOS021285300
• SCHEMBL3053949
• DTXSID90738461

• Inchi： InChI=1S/C15H21ClN2O2/c1-3-19-9-7-18(8-10-20-4-2)15-6-5-13(12-17)11-14(15)16/h5-6,11H,3-4,7-10H2,1-2H3
• InChI Key： MAWKJIAIDYKBOM-UHFFFAOYSA-N
• SMILES： CCOCCN(CCOCC)C1=C(C=C(C=C1)C#N)Cl

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų
• XLogP3: 2.8